1-(2-fluorobenzyl)-3-piperidinecarbohydrazide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]piperidine-3-carbohydrazide
• InChI: InChI=1S/C13H18FN3O/c14-12-6-2-1-4-10(12)8-17-7-3-5-11(9-17)13(18)16-15/h1-2,4,6,11H,3,5,7-9,15H2,(H,16,18)
• InChI Key: AMGHTLYTMGRZLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)C(=O)NN
• Molecular Formula: C13H18FN3O
• Molecular Weight: 251.30 g/mol

Description

1-(2-fluorobenzyl)-3-piperidinecarbohydrazide, also known as FBPC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of hydrazides and has been found to have significant effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-3-piperidinecarbohydrazide is not fully understood. However, it has been suggested that it acts as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its modulation can lead to anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-3-piperidinecarbohydrazide has been shown to have significant effects on the central nervous system. It has been found to have anxiolytic, anticonvulsant, and antidepressant effects in animal models. 1-(2-fluorobenzyl)-3-piperidinecarbohydrazide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-3-piperidinecarbohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have significant effects on the central nervous system. However, there are also limitations to its use in lab experiments. The mechanism of action is not fully understood, and there is limited information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-3-piperidinecarbohydrazide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as an antidepressant and anxiolytic agent. Further studies are needed to determine its mechanism of action and its effects on neurotransmitter systems in the brain. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in humans.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-3-piperidinecarbohydrazide involves the reaction of 2-fluorobenzaldehyde with piperidinecarbohydrazide in the presence of a reducing agent such as sodium borohydride. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The product is then purified by recrystallization to obtain a white crystalline solid.

Scientific Research Applications

1-(2-fluorobenzyl)-3-piperidinecarbohydrazide has been studied extensively for its potential therapeutic properties. It has been found to have a significant effect on the central nervous system and has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. 1-(2-fluorobenzyl)-3-piperidinecarbohydrazide has also been studied for its potential use as an antidepressant and anxiolytic agent.